Cas no 921773-61-7 (N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3-phenylpropanamide)

• Product Name: N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3-phenylpropanamide
• CAS No: 921773-61-7
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 6500624
• Update Time: 2025-05-20

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3-phenylpropanamide
• N-(1-ethyl-2-oxo-3H-indol-5-yl)-3-phenylpropanamide

• Inchi： 1S/C19H20N2O2/c1-2-21-17-10-9-16(12-15(17)13-19(21)23)20-18(22)11-8-14-6-4-3-5-7-14/h3-7,9-10,12H,2,8,11,13H2,1H3,(H,20,22)
• InChI Key： XBTRSIXYOFSEKD-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CC(=O)N2CC)(=O)CCC1=CC=CC=C1

Additional information on N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3-phenylpropanamide

N-(1-Ethyl-2-Oxo-2,3-Dihydro-1H-lndol-5-Yl)-3-Phenylpropanamide: A Comprehensive Overview

N-(1-Ethyl-2-Oxo-2,3-Dihydro-1H-lndol-5-Yl)-3-Phehylpropanamide, with the CAS number 921773617, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, often referred to as CAS 921773617, has garnered attention due to its unique structural properties and potential applications in drug discovery and development.

The molecular structure of N-(1-Ethyl... CAS 921773617 comprises a complex arrangement of functional groups, including an indole ring system and a propanamide moiety. The indole ring, a heterocyclic structure with nitrogen at the 1-position, is a common feature in many bioactive compounds. The substitution pattern on the indole ring, particularly at the 5-position with an ethyl group and the presence of a ketone group at the 2-position, contributes to its distinctive chemical properties.

Recent studies have highlighted the potential of CAS 921773617 as a promising candidate in the development of novel therapeutic agents. Researchers have focused on its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various disease states. For instance, preliminary in vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer drug development.

In addition to its pharmacological relevance, N-(1-Ethyl... CAS 921773617 has also been explored for its synthetic versatility. Chemists have employed various synthetic strategies to construct this molecule, including palladium-catalyzed cross-coupling reactions and multi-component synthesis approaches. These methods not only enhance the efficiency of synthesis but also pave the way for further structural modifications to optimize its bioactivity.

The latest advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on CAS 921773617. These studies provide insights into its three-dimensional structure and interactions with biological targets at the atomic level. Such computational tools are invaluable for predicting the compound's behavior in different biological systems and guiding experimental design.

Moreover, recent pharmacokinetic studies have provided valuable information about the absorption, distribution, metabolism, and excretion (ADME) properties of N-(... CAS 9217736. Understanding these properties is crucial for assessing its suitability as a drug candidate and informing dosage regimen optimization.

In conclusion,N-(... CAS 921... represents a compelling area of research with potential applications across multiple therapeutic areas. As ongoing studies continue to unravel its full potential, this compound stands as a testament to the power of chemical innovation in advancing medical science.